![molecular formula C24H28N4O8 B6525701 N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid) CAS No. 1051931-33-9](/img/structure/B6525701.png)
N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid)
Description
N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid) is a useful research compound. Its molecular formula is C24H28N4O8 and its molecular weight is 500.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid) is 500.19071386 g/mol and the complexity rating of the compound is 436. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(dimethylamino)propyl]-4-(4-methylphenyl)phthalazin-1-amine; bis(oxalic acid) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Surfactant Synthesis and Personal Care Products
Dimethylaminopropylamine (DMAPA): , a component of F1142-3226, plays a crucial role in the preparation of surfactants. Specifically, it contributes to the synthesis of cocamidopropyl betaine, which is commonly found in personal care products such as soaps, shampoos, and cosmetics . The inclusion of DMAPA derivatives in these formulations ensures that they do not sting the eyes and produce a fine-bubble foam, making them suitable for shampoos.
Hydrogels for Drug Delivery
Researchers have explored F1142-3226 in the context of hydrogel development. For instance, poly{N-[3-(dimethylamino)propyl] methacrylamide-co-itaconic acid} hydrogels have been synthesized using F1142-3226 as a key monomer. These hydrogels exhibit potential for drug delivery applications due to their swelling behavior and biocompatibility .
Alkylating Agent Synthesis
F1142-3226 can be readily converted to the mustard dimethylaminopropyl-3-chloride , a powerful alkylating agent. Alkylating agents are essential in cancer chemotherapy and other medical treatments .
properties
IUPAC Name |
N',N'-dimethyl-N-[4-(4-methylphenyl)phthalazin-1-yl]propane-1,3-diamine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4.2C2H2O4/c1-15-9-11-16(12-10-15)19-17-7-4-5-8-18(17)20(23-22-19)21-13-6-14-24(2)3;2*3-1(4)2(5)6/h4-5,7-12H,6,13-14H2,1-3H3,(H,21,23);2*(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVIPVMIURWFQTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NCCCN(C)C.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1,N1-dimethyl-N3-(4-(p-tolyl)phthalazin-1-yl)propane-1,3-diamine dioxalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2,2-trichloro-N-[4-(2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide](/img/structure/B6525619.png)
![N-[5-methyl-4-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]oxolane-2-carboxamide](/img/structure/B6525623.png)
![N-[3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl]-4-chlorobenzene-1-sulfonamide](/img/structure/B6525629.png)
![2-[4-(4-methylpiperazin-1-yl)butyl]-2,3-dihydro-1H-isoindole-1,3-dione; bis(oxalic acid)](/img/structure/B6525633.png)
![ethyl 4-(4-tert-butylphenyl)-2-[2-(4-methylpiperazin-1-yl)acetamido]thiophene-3-carboxylate; bis(oxalic acid)](/img/structure/B6525634.png)
![ethyl 4-(4-methoxyphenyl)-2-[3-(4-methylpiperidin-1-yl)propanamido]thiophene-3-carboxylate; oxalic acid](/img/structure/B6525639.png)
![ethyl 4-(3,4-dimethylphenyl)-2-[2-(4-methylpiperidin-1-yl)acetamido]thiophene-3-carboxylate; oxalic acid](/img/structure/B6525640.png)
![ethyl 2-[2-(4-ethylpiperazin-1-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; bis(oxalic acid)](/img/structure/B6525651.png)
![ethyl 4-(4-tert-butylphenyl)-2-[2-(4-ethylpiperazin-1-yl)acetamido]thiophene-3-carboxylate; bis(oxalic acid)](/img/structure/B6525656.png)
![1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-2-(4-ethylpiperazin-1-yl)ethan-1-one; bis(oxalic acid)](/img/structure/B6525665.png)
![4-(3,4-dimethylphenyl)-N-[2-(morpholin-4-yl)ethyl]phthalazin-1-amine; bis(oxalic acid)](/img/structure/B6525668.png)
![ethyl 2-[3-(2,6-dimethylmorpholin-4-yl)propanamido]-4-(4-fluorophenyl)thiophene-3-carboxylate; oxalic acid](/img/structure/B6525669.png)
![10-ethyl-12-(4-methylpiperazin-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene; bis(oxalic acid)](/img/structure/B6525684.png)
![ethyl 6-methyl-2-(2-{[3-(morpholin-4-yl)propyl]amino}acetamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate; bis(oxalic acid)](/img/structure/B6525695.png)